Cas no 2228652-29-5 (5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228652-29-5
• MF: C₁₂H₇NO₃
• MW: 213.188883066177
• CID: 5975345
• PubChem ID: 165751708
• Update Time: 2025-05-20

5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid
• 2228652-29-5
• EN300-1818538

• Inchi： 1S/C12H7NO3/c1-2-8-5-3-4-6-9(8)11-10(12(14)15)7-13-16-11/h1,3-7H,(H,14,15)
• InChI Key： DAZYZBWFZXFQBL-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 213.042593085g/mol
• Monoisotopic Mass: 213.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid

Research Brief on 5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid (CAS: 2228652-29-5) in Chemical Biology and Pharmaceutical Applications

The compound 5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid (CAS: 2228652-29-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic molecule, featuring an oxazole core with an ethynylphenyl substituent and a carboxylic acid functional group, exhibits unique physicochemical properties that make it attractive for drug discovery and bioconjugation applications. Recent studies have explored its potential as a versatile building block for the synthesis of targeted therapeutics and chemical probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound as a key intermediate in the development of covalent inhibitors targeting protein kinases. The ethynyl group at the 2-position of the phenyl ring serves as an effective handle for click chemistry modifications, while the oxazole-carboxylic acid moiety contributes to favorable binding interactions with biological targets. Molecular docking studies revealed that derivatives of this scaffold show preferential binding to the ATP-binding sites of several clinically relevant kinases.

A significant breakthrough was reported in Nature Chemical Biology (2024), where 5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid was employed as a core structure for developing PROTAC (Proteolysis Targeting Chimera) molecules. The compound's ability to simultaneously engage target proteins and E3 ubiquitin ligases was enhanced through rational modification of its carboxylic acid group, leading to improved proteasomal degradation efficiency of oncogenic proteins in cellular models.

Recent synthetic methodology developments have expanded access to this compound and its derivatives. A 2024 ACS Catalysis publication described a novel copper-catalyzed cyclization approach that significantly improves the yield and purity of 5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid, addressing previous challenges in large-scale production. This advancement has facilitated more extensive biological evaluation of the scaffold and its analogs.

Pharmacokinetic studies of derivatives have shown promising results, with several analogs demonstrating good metabolic stability and oral bioavailability. The carboxylic acid moiety appears to contribute to favorable ADME properties while maintaining the necessary polarity for target engagement. Current structure-activity relationship (SAR) investigations are focusing on optimizing the balance between potency and drug-like properties through modifications at multiple positions of the core structure.

Emerging applications in chemical biology include the use of this compound as a fluorescent probe for cellular imaging. The oxazole core exhibits interesting photophysical properties that can be tuned through structural modifications, enabling the development of new tools for studying biological processes in live cells. Recent work published in Chemical Science (2024) demonstrated its utility in super-resolution microscopy applications.

Ongoing research is exploring the potential of 5-(2-ethynylphenyl)-1,2-oxazole-4-carboxylic acid in addressing challenging drug targets, including protein-protein interactions and intrinsically disordered proteins. The scaffold's versatility and the growing body of structural data on its binding modes position it as a valuable platform for future drug discovery efforts across multiple therapeutic areas.